(2-Fluorophenyl)(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (2-fluorophenyl)-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C16H18FN3OS.ClH/c1-12-11-22-15(18-12)10-19-6-8-20(9-7-19)16(21)13-4-2-3-5-14(13)17;/h2-5,11H,6-10H2,1H3;1H
• InChI Key: ASBSQWQTJLYCIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F.Cl
• Molecular Formula: C16H19ClFN3OS
• Molecular Weight: 355.9 g/mol

Description

(2-Fluorophenyl)(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C16H19ClFN3OS and its molecular weight is 355.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have focused on the synthesis of novel compounds utilizing (2-Fluorophenyl)(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride as a core structure for developing new pharmaceuticals. For instance, a study demonstrated the synthesis of (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives and evaluated their in vitro antibacterial activity. Most compounds in this series showed moderate to good antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Mhaske et al., 2014).

Analytical Methodologies

Analytical methodologies utilizing this compound have been developed for the separation and analysis of pharmaceutical compounds. A study employed micellar liquid chromatography (MLC) and microemulsion liquid chromatography (MELC) for the separation of flunarizine hydrochloride and its degradation products. This method provided a sensitive and reliable approach for the analysis of flunarizine in pure form and in dosage forms, demonstrating the compound's utility in improving analytical protocols (El-Sherbiny et al., 2005).

Structural and Crystallographic Studies

Crystallographic studies have been conducted to understand the structural characteristics of compounds related to this compound. For example, research on the crystal structures of 1-aryl-4-(biarylmethylene)piperazines, structurally related to adoprazine, provided insights into the hydrogen bonding and molecular interactions. Such studies contribute to the understanding of molecular conformations and potential interactions in biological systems (Ullah & Altaf, 2014).